Cas no 88-89-1 (Carbazotic Acid (wetted with water, >30%) (Picric Acid))

Picric acid \ 2,4,6-trinitrophenol is a kind of explosive, abbreviated as tnp\pa, and the pure substance is a slightly yellow crystal at room temperature. It is a Trinitro substituent of phenol, which is strongly acidic due to the influence of nitro electron withdrawing effect, and its name is from the Greek π ικρος- "Bitter taste" comes from its strong bitter taste. It is poorly soluble in carbon tetrachloride, slightly soluble in carbon disulfide, soluble in hot water \ ethanol \ ether, and easily soluble in acetone \ benzene and other organic solvents< Br>
Carbazotic Acid (wetted with water, >30%) (Picric Acid) structure
88-89-1 structure
Carbazotic Acid (wetted with water, >30%) (Picric Acid)
88-89-1
C6H3N3O7
229.1
34487
6954

Carbazotic Acid (wetted with water, >30%) (Picric Acid) Properties

Names and Identifiers

    • Picric acid
    • 2,4,6-TRINITROPHENOL
    • 2,4,6-trinitrophenol(Dry or wetted with less,by mass)
    • 2-HYDROXY-1,3,5-TRINITROBENZENE
    • CI 10305
    • CI NO 10305
    • PHENOL TRINITRATE
    • PICRIC ACID, SATURATED
    • PICRINIC ACID
    • PICRONITRIC ACID
    • TRINITROPHENOL
    • 1,3,5-Trinitrophenol
    • 2,4,6-Trinitrofenol
    • 2,4,6-Trinitrofenolo
    • 2,4,6-trinitro-pheno
    • 2,4,6-Trinitrophenyl
    • Acide picrique
    • acidepicrique(french)
    • Acido picrico
    • Picric acid solution
    • 2,4,6-trinitro-phenol
    • Carbazotic acid
    • Melinite
    • Phenol,2,4,6-trinitro
    • Picral
    • SR-01000944524-1
    • Pikrynowy kwas
    • A49OS0F91S
    • 1,5-Trinitrophenol
    • Lyddite (Salt/Mix)
    • Picric acid, dry or wetted with < 30% water, by mass
    • AKOS008966816
    • UNII-A49OS0F91S
    • Trinitrophenol, dry or wetted with < 30% water, by mass
    • PICRIC ACID [HSDB]
    • 2,6-Trinitrofenolo
    • NA3364
    • NSC36947
    • Pikrinsaeure
    • PICRIC ACID [WHO-DD]
    • Picric acid, moistened with water, >=98%
    • FT-0609916
    • Picric acid, wet, with not <10% water [NA1344] [Flammable solid]
    • Hager's reagent
    • Picric acid, dry
    • Nitroxanthic acid
    • AI3-15403
    • 2,4,6-Trinitrofenolo [Italian]
    • Phenoltrinitrate
    • 2-methylbenzo[g][1,3]benzoxazole;2,4,6-trinitrophenol
    • Picricum acidum
    • DTXCID905909
    • DB03651
    • 3-Hydroxy-2,4,6-trinitrobenzenide
    • SCHEMBL8745
    • PICRIC ACID [MI]
    • 1-hydroxy-2,4,6-trinitrobenzene
    • Picric acid (wet)
    • 2,6-Trinitrofenol
    • NA0154
    • Trinitrophenol, wetted with not <30% water, by mass
    • Kyselina pikrova
    • 2,4,6-TNP
    • 88-89-1
    • STL199171
    • NSC-36947
    • Trinitrophenol, wetted with not <30% water, by mass [UN1344] [Flammable solid]
    • Pikrinezuur [Dutch]
    • A842990
    • Pikrinsaeure [German]
    • Acide picrique [French]
    • 2-methylbenzo[g][1,3]benzoxazole;picric acid
    • Trinitrophenol [NF]
    • C.I. 10305
    • Picric acid (dry)
    • cid_3241713
    • BDBM34612
    • DTXSID4025909
    • CHEMBL108541
    • 1-methyl-3,4-dihydro-2H-beta-carboline;picric acid
    • Pikrinsyre
    • Pikrynowy kwas [Polish]
    • 2,4,6-Trinitrophenol; see Picric acid
    • Trinitrophenol, wetted with not <30% water, by mass [UN1344] [Flammable solid]
    • HSDB 2040
    • Carbonitric acid
    • Reflorit
    • Schimose (Salt/Mix)
    • SCHEMBL14419782
    • Picric acid, wet
    • InChI=1/C6H3N3O7/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-2,10
    • Trinitrophenol or picric acid, dry or wetted with <30% water, by mass [UN0154] [Explosive 1.1D]
    • 2-Hydroxy-1,5-trinitrobenzene
    • UN 1344 (Salt/Mix)
    • Picric acid, p.a.
    • NSC56147
    • EINECS 201-865-9
    • 2,4,6-Trinitrofenol [Dutch]
    • Pikrinezuur
    • C6H3N3O7
    • UN 0154
    • Acidum picrinicum
    • 2,4,6-Trinitrophenol 10 microg/mL in Acetonitrile
    • PICRICUM ACIDUM [HPUS]
    • UN3364
    • TRINITROPHENOL [MART.]
    • NA1344
    • 2,6-Trinitrophenol
    • Nitrophenesic acid
    • UN0154
    • Ecrasite (Salt/Mix)
    • Phenol, 2,4,6-trinitro-
    • CHEBI:46149
    • Kyselina pikrova [Czech]
    • UN1344
    • Picric acid, wet, with not <10% water
    • NSC 36947
    • Trinitrophenol or picric acid, dry or wetted with <30% water, by mass
    • NA 1344 (Salt/Mix)
    • Q189298
    • Trinitrophenol or picric acid, dry or wetted with <30% water, by mass [UN0154] [Explosive 1.1D]
    • Picric acid, wet, with not <10% water [NA1344] [Flammable solid]
    • WLN: WNR BQ CNW ENW
    • NSC-56147
    • Pertite
    • Phenol,4,6-trinitro-
    • CCRIS 3106
    • TRINITROPHENOL (MART.)
    • LS-1888
    • Acido picrico [Italian]
    • Picric acid, SAJ special grade, >=99.5%
    • SR-01000944524
    • Fenol, 2,4,6-trinitro-
    • 2,4,6-Trinitrophenol 100 microg/mL in Acetonitrile
    • San Su
    • Acidum Picricum
    • NS00010581
    • DB-057108
    • +Expand
    • MFCD00007102
    • OXNIZHLAWKMVMX-UHFFFAOYSA-N
    • InChI=1S/C6H3N3O7/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-2,10H
    • C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • 228.99700
  • 1
  • 1
  • 3
  • 228.99709944g/mol
  • 16
  • 292
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 3
  • 0
  • 158Ų

Experimental Properties

  • 2.68640
  • 157.69000
  • 13,7492
  • 1.7630 (estimate)
  • 300℃
  • 122-123 ºC
  • 1 mm Hg ( 195 °C)
  • 150℃
  • alcohol: soluble1 (g/12 mL)(lit.)
  • Light yellow crystalline solid, odorless and bitter [1]
  • Stability Unstable; may detonate if struck, heated or ground. Highly flammable if dry. May explode if dry - keep wet at all times. Keep water content above 20%. Flammable. Incompatible with strong oxidizing agents, bases, most common metals, ammonia, strong reducing agents. Avoid shock, friction, heat. Compounds formed by reaction with
  • Soluble in water \ ethanol \ benzene \ ether \ acetone \ pyridine, etc [11]
  • 0.38(at 25℃)
  • 354nm
  • 0.2(colourless)-1(yellow)
  • 1.00 g/mL at 20 °C

Carbazotic Acid (wetted with water, >30%) (Picric Acid) Security Information

  • TJ7875000
  • 2
  • 4.1
  • S35-S45-S37-S28-S36/37-S36-S26-S16
  • I
  • R1; R4; R11; R23/24/25
  • F F T T
  • UN 1344 4.1/PG 1
  • I
  • R1;R4;R11;R23/24/25
  • 0.01%
  • 4.1

Carbazotic Acid (wetted with water, >30%) (Picric Acid) Customs Data

  • 2915900090

  • China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Carbazotic Acid (wetted with water, >30%) (Picric Acid) Synthesis

Carbazotic Acid (wetted with water, >30%) (Picric Acid) Related Literature

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